
Safe Disposal of N-Ethyl-N-(2-
hydroxyethyl)nitrosamine: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-Ethyl-N-(2-

hydroxyethyl)nitrosamine

Cat. No.: B110614 Get Quote

The proper handling and disposal of N-Ethyl-N-(2-hydroxyethyl)nitrosamine are critical for

ensuring laboratory safety and environmental protection. This compound is a suspected

carcinogen and mutagen, necessitating strict adherence to established protocols. This guide

provides essential safety and logistical information for researchers, scientists, and drug

development professionals to manage this chemical waste responsibly.

Immediate Safety and Handling Precautions

Before handling N-Ethyl-N-(2-hydroxyethyl)nitrosamine, it is imperative to obtain special

instructions and understand all safety precautions. Always handle this substance within a

certified chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.

Protective Clothing: A lab coat or other protective clothing is mandatory.

Eye/Face Protection: Use safety glasses with side shields or goggles.

Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA-approved

respirator.
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Regulatory Compliance
The disposal of N-Ethyl-N-(2-hydroxyethyl)nitrosamine is governed by hazardous waste

regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States. Generators of this waste are legally responsible for ensuring it is managed and

disposed of in accordance with all applicable local, state, and federal laws. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Protocol
1. Waste Classification: N-Ethyl-N-(2-hydroxyethyl)nitrosamine and any materials

contaminated with it (e.g., pipette tips, gloves, empty containers) must be classified as

hazardous chemical waste due to its carcinogenicity and potential genetic toxicity.

2. Waste Segregation and Collection:

Collect all waste streams containing N-Ethyl-N-(2-hydroxyethyl)nitrosamine separately

from other chemical and general laboratory waste.

Use a dedicated, leak-proof, and chemically compatible waste container.

Do not mix this waste with other types of hazardous materials unless specifically instructed

to do so by your EHS department.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents as "N-Ethyl-N-(2-hydroxyethyl)nitrosamine Waste."

Include the approximate concentration and quantity of the chemical.

Add the appropriate hazard pictograms (e.g., Health Hazard).

Note the accumulation start date on the label.

4. Storage:
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Store the sealed waste container in a designated, secure satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from heat or ignition sources.

The pure substance is typically stored at refrigerator temperatures (4 °C).

Ensure secondary containment is in place to prevent spills.

5. Final Disposal:

Disposal must be conducted through an approved and licensed hazardous waste disposal

facility.

Contact your institution's EHS office to arrange for the pickup and transport of the waste. Do

not attempt to dispose of this chemical down the drain or in regular trash.

6. Decontamination:

All non-disposable equipment and surfaces that come into contact with N-Ethyl-N-(2-
hydroxyethyl)nitrosamine must be thoroughly decontaminated.

Consult your EHS department for an approved decontamination procedure and appropriate

cleaning agents.

Chemical and Safety Data
The following table summarizes key quantitative data for N-Ethyl-N-(2-
hydroxyethyl)nitrosamine.
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Property Value Source(s)

CAS Number 13147-25-6

Molecular Formula C4H10N2O2

Molecular Weight 118.14 g/mol

Physical State Liquid

Appearance Pale Yellow to Amber liquid

Boiling Point 103 °C / 3 mmHg

Specific Gravity ~1.10 - 1.22

Storage Temperature Refrigerator (4 °C)

Hazard Codes

H341 (Suspected of causing

genetic defects), H350 (May

cause cancer)

Disposal Code

P501 (Dispose of

contents/container to an

approved waste disposal plant)

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-Ethyl-N-(2-
hydroxyethyl)nitrosamine.
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Caption: Disposal workflow for N-Ethyl-N-(2-hydroxyethyl)nitrosamine waste.
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To cite this document: BenchChem. [Safe Disposal of N-Ethyl-N-(2-
hydroxyethyl)nitrosamine: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b110614#n-ethyl-n-2-hydroxyethyl-nitrosamine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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